N,N'-1,8-naphthalenediylbis[2-(2-methylphenoxy)acetamide]

• IUPAC Name: 2-(2-methylphenoxy)-N-[8-[[2-(2-methylphenoxy)acetyl]amino]naphthalen-1-yl]acetamide
• InChI: InChI=1S/C28H26N2O4/c1-19-9-3-5-15-24(19)33-17-26(31)29-22-13-7-11-21-12-8-14-23(28(21)22)30-27(32)18-34-25-16-6-4-10-20(25)2/h3-16H,17-18H2,1-2H3,(H,29,31)(H,30,32)
• InChI Key: MBAZICXENKDLAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=CC3=C2C(=CC=C3)NC(=O)COC4=CC=CC=C4C
• Molecular Formula: C28H26N2O4
• Molecular Weight: 454.5 g/mol

Description

N,N'-1,8-naphthalenediylbis[2-(2-methylphenoxy)acetamide] is a compound that belongs to the class of bisphenoxyacetamides. It is commonly known as Bis-N-naphthyl-1,8-diylacetamide or Bis-N-aryl-1,8-naphthalimide. This compound has been found to have various scientific research applications due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of N,N'-1,8-naphthalenediylbis[2-(2-methylphenoxy)acetamide] is not fully understood. However, it has been suggested that this compound may act as a DNA intercalator and inhibit the activity of topoisomerase enzymes, which are essential for DNA replication and transcription. It may also inhibit the activity of certain enzymes involved in cell signaling pathways.
Biochemical and Physiological Effects:
N,N'-1,8-naphthalenediylbis[2-(2-methylphenoxy)acetamide] has been found to have various biochemical and physiological effects. It has been shown to exhibit anticancer, antifungal, and antibacterial activities. It may also have anti-inflammatory and analgesic properties. In addition, it has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N,N'-1,8-naphthalenediylbis[2-(2-methylphenoxy)acetamide] has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under normal laboratory conditions. However, it has some limitations such as its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on N,N'-1,8-naphthalenediylbis[2-(2-methylphenoxy)acetamide]. One possible direction is to investigate its potential as a therapeutic agent for the treatment of various diseases such as cancer, fungal infections, and neurodegenerative diseases. Another direction is to explore its use as a material for the development of new sensors and devices. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis and properties for various applications.
In conclusion, N,N'-1,8-naphthalenediylbis[2-(2-methylphenoxy)acetamide] is a compound that has various scientific research applications. Its unique chemical structure and properties make it a promising candidate for the development of new therapeutic agents and materials. Further research is needed to fully understand its mechanism of action and to optimize its properties for various applications.

Synthesis Methods

The synthesis of N,N'-1,8-naphthalenediylbis[2-(2-methylphenoxy)acetamide] involves the reaction of 1,8-naphthalic anhydride with 2-(2-methylphenoxy)acetic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate product is then treated with N-arylamine to obtain the final product. The yield of the product can be improved by optimizing the reaction conditions such as temperature, time, and reactant ratios.

Scientific Research Applications

N,N'-1,8-naphthalenediylbis[2-(2-methylphenoxy)acetamide] has been widely used in scientific research due to its unique chemical structure and properties. It has been found to have various applications in the fields of medicinal chemistry, materials science, and analytical chemistry.